1-[4-(Oxolan-2-ylmethyl)piperazin-1-yl]prop-2-en-1-one

• IUPAC Name: 1-[4-(oxolan-2-ylmethyl)piperazin-1-yl]prop-2-en-1-one
• InChI: InChI=1S/C12H20N2O2/c1-2-12(15)14-7-5-13(6-8-14)10-11-4-3-9-16-11/h2,11H,1,3-10H2
• InChI Key: QGLONKSTCBGKJD-UHFFFAOYSA-N
• Canonical SMILES: C=CC(=O)N1CCN(CC1)CC2CCCO2
• Molecular Formula: C12H20N2O2
• Molecular Weight: 224.30 g/mol

Description

The compound “1-[4-(Oxolan-2-ylmethyl)piperazin-1-yl]prop-2-en-1-one” is a chemical compound with the molecular formula C12H20N2O2. It’s a complex organic compound that contains a piperazine ring, which is a common feature in many pharmaceuticals and other active compounds.

Molecular Structure Analysis

The molecular structure of “1-[4-(Oxolan-2-ylmethyl)piperazin-1-yl]prop-2-en-1-one” involves a piperazine ring attached to an oxolane ring via a methylene bridge. The compound also features a prop-2-en-1-one group.

Physical And Chemical Properties Analysis

The compound “1-[4-(Oxolan-2-ylmethyl)piperazin-1-yl]prop-2-en-1-one” has a molecular weight of 224.304. It has several physical and chemical properties such as a density of 1.0±0.1 g/cm3, boiling point of 269.1±15.0 °C at 760 mmHg, and a flash point of 116.6±20.4 °C.

Scientific Research Applications

Therapeutic Applications of Piperazine Derivatives

Piperazine derivatives are recognized for their broad therapeutic potential, extending across multiple areas of medicinal application. These compounds exhibit a wide range of pharmacological activities, including antipsychotic, antihistamine, antianginal, antidepressant, anticancer, antiviral, cardio-protective, anti-inflammatory, and imaging agent properties. The versatility of piperazine as a core structure allows for the development of molecules with significant medicinal potential, as modifications to the piperazine nucleus can lead to notable differences in the pharmacodynamics and pharmacokinetics of the resultant molecules. This adaptability underscores the importance of piperazine derivatives in drug discovery and design, encouraging further exploration for the development of novel therapeutics for various diseases (Rathi, Syed, Shin, & Patel, 2016).

Anti-mycobacterial Activity

The structural motif of piperazine is integral to the development of potent anti-mycobacterial agents, particularly against Mycobacterium tuberculosis. Numerous piperazine-containing molecules have demonstrated significant activity against both multidrug-resistant (MDR) and extremely drug-resistant (XDR) strains of TB. The design, rationale, and structure-activity relationship (SAR) of these compounds are crucial for medicinal chemists aiming to bridge gaps in current treatments and develop safer, selective, and cost-effective anti-mycobacterial agents. This highlights the importance of piperazine derivatives in addressing global health challenges such as tuberculosis (Girase, Dhawan, Kumar, Shinde, Palkar, & Karpoormath, 2020).